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Compound of Interest

Compound Name: DL-Aspartic acid-13C

CAS No.: 81201-97-0

Cat. No.: B1612440

Get Quote

This technical guide provides comprehensive safety and handling information for DL-Aspartic

acid-¹³C, tailored for researchers, scientists, and professionals in drug development. The

information is compiled from various safety data sheets and product information pages to

ensure a thorough understanding of the material's properties and the necessary precautions for

its use.

Chemical and Physical Properties
DL-Aspartic acid-¹³C is a stable isotope-labeled version of the non-essential amino acid DL-

aspartic acid. The primary use of this compound is as a tracer or internal standard in

quantitative analyses such as NMR, GC-MS, or LC-MS.[1] Its physical and chemical properties

are summarized below.
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Property Value Source

Molecular Formula C₃¹³CH₇NO₄ [1][2]

Molecular Weight 134.10 g/mol [1][2]

Appearance
White to off-white

solid/powder/crystal
[1][3]

Melting Point >300 °C (decomposes) [4]

Solubility
Slight solubility in water.[5]

Soluble in water.
[6]

Isotopic Purity ≥99 atom % ¹³C [4][7]

CAS Number
137168-39-9 (for ¹³C at

position 1)
[1][7][8]

68315-35-5 (for ¹³C at position

4)
[2]

Toxicological Information and GHS Classification
The toxicological properties of DL-Aspartic acid-¹³C have not been fully investigated.[6][9]

However, based on available data, the substance is generally not classified as hazardous

under the Globally Harmonized System (GHS).[10][11][12]
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Hazard Classification GHS Classification Notes

Acute Toxicity (Oral, Dermal,

Inhalation)
Not Classified [10]

Skin Corrosion/Irritation Not Classified [10][11][12]

Serious Eye Damage/Irritation Not Classified [10][11][12]

Respiratory or Skin

Sensitization
Not Classified [10]

Germ Cell Mutagenicity Not Classified [10]

Carcinogenicity Not Classified [10]

Reproductive Toxicity Not Classified [10]

Specific Target Organ Toxicity

(Single Exposure)
Not Classified [10]

Specific Target Organ Toxicity

(Repeated Exposure)
Not Classified [10]

Aspiration Hazard Not Classified [10]

While not formally classified, some sources indicate that DL-Aspartic acid-¹³C may cause mild

irritation upon contact with eyes or skin, and may be harmful if inhaled or swallowed.[10]

GHS Hazard Classification for DL-Aspartic acid-¹³C

DL-Aspartic acid-¹³C

Not Classified as Hazardous

Primary Classification

Potential Hazards (Mild Irritation)
Precautionary Note

Click to download full resolution via product page
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Figure 1: GHS Hazard Classification Overview.

Handling and Storage
Proper handling and storage procedures are crucial to ensure safety in the laboratory.

Handling
Ventilation: Use in a well-ventilated area to minimize dust and vapor concentrations.[10]

Local exhaust ventilation is recommended.[13]

Personal Protective Equipment (PPE):

Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[5][6]

[14]

Hand Protection: Wear protective gloves.[10][13]

Body Protection: Wear appropriate protective clothing, such as a lab coat, to prevent skin

exposure.[6][10][13][14]

Respiratory Protection: For conditions where dust or mist is present, use a NIOSH/OSHA-

approved respirator.[13]

Hygiene: Wash hands and other exposed areas with mild soap and water before eating,

drinking, or smoking, and when leaving work.[10]

Storage
Conditions: Store at room temperature in a dry, well-ventilated place.[10][15][16] Keep the

container tightly closed.[10][17]

Incompatibilities: Keep away from strong oxidizing agents.[5][6][10][14]

Light and Moisture: Store away from light and moisture.[10][15][16]

Accidental Release Measures and First Aid
In the event of a spill or exposure, follow these procedures.
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Spill Response Workflow

Chemical Spill Response Workflow for DL-Aspartic acid-¹³C

Spill Occurs

Evacuate Danger Area
Ensure Adequate Ventilation[[11](https://www.google.com/url?sa=E&q=https%3A%2F%2Fvertexaisearch.cloud.google.com%2Fgrounding-api-redirect%2FAUZIYQE7xXR9uYya-YGz0WC6BUn54rXxKM-n-oG-lMvAt_J-dfVXoMp2zpzxFPqBkd5ihP9PSdxNfeZ_O4MRkH8UV6BuR8rmHPsiGOY54VItvTiwAMq9h4gNYA45_irULLCYy5Mro6bgG4ADftBeWH-NY_QqdGVzK918bnbXSnDYiTAbz5DaKRm_956POA9ZsF9VFI9dbJBQCKEJ8WGY3V0ALuT3OukWOOV-Pq4pKv6QYy9Ik0JU4BQxHpp6oj34E3rEjNhstRj4_oOlM5pEOWp5fDW7UtO-vPL5CFJcDt6J86Wt)][[14](https://www.google.com/url?sa=E&q=https%3A%2F%2Fvertexaisearch.cloud.google.com%2Fgrounding-api-redirect%2FAUZIYQGoewX8Pdj_SFgmXCu25zkBa8Rr7B7vwz-1vk8uIbap7kYfjzjkWoXs9EaXhc6jJHGZx2o4oMqbzFIPBE3Si664vYzqgPUvp2Kz4tir_xectlaXoRupRiS88RrVx2GwfS205bX0S0QZlGl0-O_CAo-zbpKlK7rYY1r7jXVAZuM-gK3EjfU%3D)]

Wear Appropriate PPE
(Gloves, Goggles, Respirator)[[11](https://www.google.com/url?sa=E&q=https%3A%2F%2Fvertexaisearch.cloud.google.com%2Fgrounding-api-redirect%2FAUZIYQE7xXR9uYya-YGz0WC6BUn54rXxKM-n-oG-lMvAt_J-dfVXoMp2zpzxFPqBkd5ihP9PSdxNfeZ_O4MRkH8UV6BuR8rmHPsiGOY54VItvTiwAMq9h4gNYA45_irULLCYy5Mro6bgG4ADftBeWH-NY_QqdGVzK918bnbXSnDYiTAbz5DaKRm_956POA9ZsF9VFI9dbJBQCKEJ8WGY3V0ALuT3OukWOOV-Pq4pKv6QYy9Ik0JU4BQxHpp6oj34E3rEjNhstRj4_oOlM5pEOWp5fDW7UtO-vPL5CFJcDt6J86Wt)][[14](https://www.google.com/url?sa=E&q=https%3A%2F%2Fvertexaisearch.cloud.google.com%2Fgrounding-api-redirect%2FAUZIYQGoewX8Pdj_SFgmXCu25zkBa8Rr7B7vwz-1vk8uIbap7kYfjzjkWoXs9EaXhc6jJHGZx2o4oMqbzFIPBE3Si664vYzqgPUvp2Kz4tir_xectlaXoRupRiS88RrVx2GwfS205bX0S0QZlGl0-O_CAo-zbpKlK7rYY1r7jXVAZuM-gK3EjfU%3D)]

Contain Spill
Prevent Entry to Drains/Waterways[[11](https://www.google.com/url?sa=E&q=https%3A%2F%2Fvertexaisearch.cloud.google.com%2Fgrounding-api-redirect%2FAUZIYQE7xXR9uYya-YGz0WC6BUn54rXxKM-n-oG-lMvAt_J-dfVXoMp2zpzxFPqBkd5ihP9PSdxNfeZ_O4MRkH8UV6BuR8rmHPsiGOY54VItvTiwAMq9h4gNYA45_irULLCYy5Mro6bgG4ADftBeWH-NY_QqdGVzK918bnbXSnDYiTAbz5DaKRm_956POA9ZsF9VFI9dbJBQCKEJ8WGY3V0ALuT3OukWOOV-Pq4pKv6QYy9Ik0JU4BQxHpp6oj34E3rEjNhstRj4_oOlM5pEOWp5fDW7UtO-vPL5CFJcDt6J86Wt)][[12](https://www.google.com/url?sa=E&q=https%3A%2F%2Fvertexaisearch.cloud.google.com%2Fgrounding-api-redirect%2FAUZIYQEXpXgSZSmI0vQYTisM6JuYgOxgMGF6wyhyGQkDpuVbJT-BMv2FznIRqt-JC6yj226x9sHBMQT7J0RGNbx8mOvKCoG5W4toYWgLBG18kDv5_xaUIDB0hAGHWvgLm8rHzB4SGAY-EUGsgaEjFov4OAy7ptVSuzjXyC0WgnbyGiLGtQ4vrufvIlbJHojOkC9hY1b01xbjOQLebfPqLkbSd2ca7UaSD17RLKNToNbO1GzO3PiBJl73PbcviBUG_K9Dy7McA4s0lphDsu1BhrEp8pOs-QdngXnWy-YP0evcs1omLUlyVs0ws2SNBYAh9gGlrv4Eo2riLstnUWo1Ed_MABgSTC_bGlx2VeqVTx6J0kS7ebnPl4LAtzwMopwpW4IK92wJ5u7B2Xv9Afjz_bzNsoHH3mNHvshlazHhxUawGYdn-tJijWJFPUH84QaZlbb5Ecq5wzFUYFsy)][[18](https://www.google.com/url?sa=E&q=https%3A%2F%2Fvertexaisearch.cloud.google.com%2Fgrounding-api-redirect%2FAUZIYQE7RAnBggGo-8_m-uXVxGyIV4qZdNVNM9u4L7Xlu2vAkG3R0jQVRvUf_LWrEehHteylOxakJaGPuIGKcza37b92mDUmjJoUfp64mrZ1C_4hIkdHrCeJOdgihRWrOCJMQfa0D0dgBYAnoujQEyaHJs6Som0d9K1kVXglBwE%3D)]

Clean Up Spill
- Avoid Dust Formation

- Sweep or Shovel into a Suitable Container[[11](https://www.google.com/url?sa=E&q=https%3A%2F%2Fvertexaisearch.cloud.google.com%2Fgrounding-api-redirect%2FAUZIYQE7xXR9uYya-YGz0WC6BUn54rXxKM-n-oG-lMvAt_J-dfVXoMp2zpzxFPqBkd5ihP9PSdxNfeZ_O4MRkH8UV6BuR8rmHPsiGOY54VItvTiwAMq9h4gNYA45_irULLCYy5Mro6bgG4ADftBeWH-NY_QqdGVzK918bnbXSnDYiTAbz5DaKRm_956POA9ZsF9VFI9dbJBQCKEJ8WGY3V0ALuT3OukWOOV-Pq4pKv6QYy9Ik0JU4BQxHpp6oj34E3rEjNhstRj4_oOlM5pEOWp5fDW7UtO-vPL5CFJcDt6J86Wt)][[12](https://www.google.com/url?sa=E&q=https%3A%2F%2Fvertexaisearch.cloud.google.com%2Fgrounding-api-redirect%2FAUZIYQEXpXgSZSmI0vQYTisM6JuYgOxgMGF6wyhyGQkDpuVbJT-BMv2FznIRqt-JC6yj226x9sHBMQT7J0RGNbx8mOvKCoG5W4toYWgLBG18kDv5_xaUIDB0hAGHWvgLm8rHzB4SGAY-EUGsgaEjFov4OAy7ptVSuzjXyC0WgnbyGiLGtQ4vrufvIlbJHojOkC9hY1b01xbjOQLebfPqLkbSd2ca7UaSD17RLKNToNbO1GzO3PiBJl73PbcviBUG_K9Dy7McA4s0lphDsu1BhrEp8pOs-QdngXnWy-YP0evcs1omLUlyVs0ws2SNBYAh9gGlrv4Eo2riLstnUWo1Ed_MABgSTC_bGlx2VeqVTx6J0kS7ebnPl4LAtzwMopwpW4IK92wJ5u7B2Xv9Afjz_bzNsoHH3mNHvshlazHhxUawGYdn-tJijWJFPUH84QaZlbb5Ecq5wzFUYFsy)][[18](https://www.google.com/url?sa=E&q=https%3A%2F%2Fvertexaisearch.cloud.google.com%2Fgrounding-api-redirect%2FAUZIYQE7RAnBggGo-8_m-uXVxGyIV4qZdNVNM9u4L7Xlu2vAkG3R0jQVRvUf_LWrEehHteylOxakJaGPuIGKcza37b92mDUmjJoUfp64mrZ1C_4hIkdHrCeJOdgihRWrOCJMQfa0D0dgBYAnoujQEyaHJs6Som0d9K1kVXglBwE%3D)]

Dispose of Waste
(Follow Local Regulations)[[12](https://www.google.com/url?sa=E&q=https%3A%2F%2Fvertexaisearch.cloud.google.com%2Fgrounding-api-redirect%2FAUZIYQEXpXgSZSmI0vQYTisM6JuYgOxgMGF6wyhyGQkDpuVbJT-BMv2FznIRqt-JC6yj226x9sHBMQT7J0RGNbx8mOvKCoG5W4toYWgLBG18kDv5_xaUIDB0hAGHWvgLm8rHzB4SGAY-EUGsgaEjFov4OAy7ptVSuzjXyC0WgnbyGiLGtQ4vrufvIlbJHojOkC9hY1b01xbjOQLebfPqLkbSd2ca7UaSD17RLKNToNbO1GzO3PiBJl73PbcviBUG_K9Dy7McA4s0lphDsu1BhrEp8pOs-QdngXnWy-YP0evcs1omLUlyVs0ws2SNBYAh9gGlrv4Eo2riLstnUWo1Ed_MABgSTC_bGlx2VeqVTx6J0kS7ebnPl4LAtzwMopwpW4IK92wJ5u7B2Xv9Afjz_bzNsoHH3mNHvshlazHhxUawGYdn-tJijWJFPUH84QaZlbb5Ecq5wzFUYFsy)][[18](https://www.google.com/url?sa=E&q=https%3A%2F%2Fvertexaisearch.cloud.google.com%2Fgrounding-api-redirect%2FAUZIYQE7RAnBggGo-8_m-uXVxGyIV4qZdNVNM9u4L7Xlu2vAkG3R0jQVRvUf_LWrEehHteylOxakJaGPuIGKcza37b92mDUmjJoUfp64mrZ1C_4hIkdHrCeJOdgihRWrOCJMQfa0D0dgBYAnoujQEyaHJs6Som0d9K1kVXglBwE%3D)]

Decontaminate Spill Area
Wash with Water and Detergent[[14](https://www.google.com/url?sa=E&q=https%3A%2F%2Fvertexaisearch.cloud.google.com%2Fgrounding-api-redirect%2FAUZIYQGoewX8Pdj_SFgmXCu25zkBa8Rr7B7vwz-1vk8uIbap7kYfjzjkWoXs9EaXhc6jJHGZx2o4oMqbzFIPBE3Si664vYzqgPUvp2Kz4tir_xectlaXoRupRiS88RrVx2GwfS205bX0S0QZlGl0-O_CAo-zbpKlK7rYY1r7jXVAZuM-gK3EjfU%3D)]

Spill Response Complete

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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